Cas no 1806438-17-4 (1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one
• CAS No: 1806438-17-4
• MF: C₁₀H₇BrClF₃O
• MW: 315.514191865921
• CID: 4975171
• Update Time: 2025-10-30

1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H7BrClF3O/c11-9-3-1-2-8(10(13,14)15)7(9)4-6(16)5-12/h1-3H,4-5H2
• InChI Key： DPHKWBYOSNXKNK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(F)(F)F)=C1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one

1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one: A Comprehensive Overview

The compound 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one, identified by the CAS number 1806438-17-4, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position of the phenyl ring, a trifluoromethyl group at the 6-position, and a chlorinated ketone moiety. These functional groups contribute to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the trifluoromethyl group enhances the compound's stability and bioavailability, making it an attractive candidate for drug design. Additionally, the bromine atom at the 2-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity in various biochemical pathways. This makes it a valuable tool in targeted drug delivery systems and precision medicine.

The synthesis of 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed methods such as nucleophilic aromatic substitution, Friedel-Crafts acylation, and selective halogenation to achieve this complex structure. The optimization of these steps has been a focus of recent investigations, with particular emphasis on improving yield and purity while minimizing environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound's spectral data, including UV-Vis and NMR spectra, have been thoroughly analyzed to confirm its structure and purity.

The application of 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one extends beyond pharmaceutical research. It has been utilized as an intermediate in the synthesis of more complex molecules with potential applications in agrochemicals and materials science. For instance, its ability to act as a versatile building block has been leveraged in the creation of novel pesticides and herbicides with enhanced efficacy and reduced environmental toxicity.

From a safety perspective, this compound has been classified as non-hazardous under normal handling conditions. However, it is recommended to handle it with appropriate personal protective equipment due to its potential irritant properties. Recent studies have also evaluated its environmental impact, concluding that it degrades efficiently under aerobic conditions without posing significant risks to aquatic ecosystems.

In conclusion, 1-(2-Bromo-6-(trifluoromethyl)phenyl)-3-chloropropan-2-one represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both academic and industrial fields.